Cas no 3508-94-9 (3-Methyl-2-phenylbutanoic Acid)
3508-94-9 structure
Product Name:3-Methyl-2-phenylbutanoic Acid
CAS No:3508-94-9
MF:C11H14O2
MW:178.227663516998
MDL:MFCD00021708
CID:44226
PubChem ID:19024
Update Time:2025-04-18
3-Methyl-2-phenylbutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2-phenylbutyric acid
- alpha-Isopropylphenylacetic acid
- 2-Isopropyl-2-phenylacetic acid
- 3-methyl-2-phenylbutanoic acid
- (+)-3-METHYL-2-PHENYLBUTYRIC ACID
- 1-Isopropyl-1-phenyl acetic acid
- 2-Phenyl-3-methylbutanoic acid
- 2-phenyl-3-methylbutyric acid
- 2-Phenylisovaleric acid
- 3-methyl-2-phenyl-butyricaci
- 3-methyl-2-phenyl-butyricacid
- isopropylphenylacetic acid
- RARECHEM AL BO 0360
- 3-Methyl-2-phenyl-butyric acid
- BUTYRIC ACID, 3-METHYL-2-PHENYL-
- Benzeneacetic acid, alpha-(1-methylethyl)-
- HDLQGISFYDYWFJ-UHFFFAOYSA-N
- Benzeneacetic acid, a-(1-methylethyl)-, sodium salt(1:1)
- AK162327
- Benzeneacetic acid, alpha-(1-methylethyl)- (9CI)
- alpha-Isopropylphenylace
- 25329-47-9
- MFCD00021708
- NSC-22982
- MFCD00167435
- EN300-93753
- SCHEMBL66944
- AS-39413
- MFCD11505969
- SY025441
- SY025358
- DTXSID40928815
- BRN 2045915
- A-Isopropylbenzeneacetic acid
- AS)-
- SB32951
- SY038402
- FT-0622166
- 2-phenyl-3-methyl-butanoic acid
- (
- AC-29624
- 3-methyl-2-phenyl-butanoic acid
- NSC 22982
- Benzeneacetic acid, .alpha.-(1-methylethyl)-
- Z982130186
- SB32950
- 3508-94-9
- CS-0059235
- NSC22982
- AKOS009158545
- A-Isopropylphenylacetic acid
- (R)-3-Methyl-2-phenyl-butyric acid
- DB-021246
- DS-006798
- (S)-3-METHYL-2-PHENYL-BUTYRIC ACID
- 3-Methyl-2-phenylbutanoic Acid
-
- MDL: MFCD00021708
- Inchi: 1S/C11H14O2/c1-8(2)10(11(12)13)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,12,13)
- InChI Key: HDLQGISFYDYWFJ-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC=CC=1)C(C)C)=O
- BRN: 2045915
Computed Properties
- Exact Mass: 178.09900
- Monoisotopic Mass: 178.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Crystalline powder
- Density: 1.0292 (rough estimate)
- Melting Point: 59-61°C
- Boiling Point: 270.46°C (rough estimate)
- Flash Point: 179.2°C
- Refractive Index: 1.5167 (estimate)
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 37.30000
- LogP: 2.51080
- Solubility: Not determined
3-Methyl-2-phenylbutanoic Acid Security Information
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S26-S36
- RTECS:ET5750060
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
3-Methyl-2-phenylbutanoic Acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Methyl-2-phenylbutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120870-5g |
3-Methyl-2-phenylbutanoic acid |
3508-94-9 | 95% | 5g |
$100.00 | 2023-09-02 | |
| Alichem | A019120870-25g |
3-Methyl-2-phenylbutanoic acid |
3508-94-9 | 95% | 25g |
$298.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JC429-1g |
3-Methyl-2-phenylbutanoic Acid |
3508-94-9 | 95% | 1g |
¥196.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JC429-200mg |
3-Methyl-2-phenylbutanoic Acid |
3508-94-9 | 95% | 200mg |
¥74.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JC429-5g |
3-Methyl-2-phenylbutanoic Acid |
3508-94-9 | 95% | 5g |
¥847.0 | 2022-07-29 | |
| TRC | M338635-100mg |
3-Methyl-2-phenylbutanoic Acid |
3508-94-9 | 100mg |
$75.00 | 2023-05-17 | ||
| TRC | M338635-250mg |
3-Methyl-2-phenylbutanoic Acid |
3508-94-9 | 250mg |
$92.00 | 2023-05-17 | ||
| TRC | M338635-1g |
3-Methyl-2-phenylbutanoic Acid |
3508-94-9 | 1g |
$ 100.00 | 2022-06-03 | ||
| TRC | M338635-2.5g |
3-Methyl-2-phenylbutanoic Acid |
3508-94-9 | 2.5g |
$201.00 | 2023-05-17 | ||
| TRC | M338635-5g |
3-Methyl-2-phenylbutanoic Acid |
3508-94-9 | 5g |
$333.00 | 2023-05-17 |
3-Methyl-2-phenylbutanoic Acid Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
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